3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline

• IUPAC Name: 3-fluoro-4-(2-methoxy-4-methylphenoxy)aniline
• InChI: InChI=1S/C14H14FNO2/c1-9-3-5-13(14(7-9)17-2)18-12-6-4-10(16)8-11(12)15/h3-8H,16H2,1-2H3
• InChI Key: RDTZNFRMGXUYME-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC2=C(C=C(C=C2)N)F)OC
• Molecular Formula: C14H14FNO2
• Molecular Weight: 247.26 g/mol

Description

“3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” is a chemical compound with the molecular formula C14H14FNO2 and a molecular weight of 247.26. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” consists of a benzene ring with a fluoro group at the 3rd position and a methoxy group at the 4th position. The methoxy group is further substituted with a methyl group.

Chemical Reactions Analysis

While specific chemical reactions involving “3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” are not available, anilines are known to undergo reactions such as acylation, alkylation, and sulphonation. They can also participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” include a molecular weight of 247.26 and a molecular formula of C14H14FNO2.

Scientific Research Applications

Synthesis and Molecular Structure Analysis

• Synthesis of 3-Fluoro-2-quinolones : This research demonstrates the preparation of N-(Fluoro-3-methoxyacryloyl)anilines leading to the synthesis of 3-fluoro-2-quinolones. These compounds are synthesized through a cyclocondensation process, highlighting their potential in creating heterocyclic compounds with specific substituent patterns, which could be pivotal in pharmaceutical and material science applications (Mävers & Schlosser, 1996).

Biological Activity and Chemical Analysis

• C-Met Kinase Inhibitors : Docking and QSAR studies have been conducted on derivatives similar to 3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline as c-Met kinase inhibitors. These studies help understand the molecular features contributing to high inhibitory activity, providing a pathway for the development of cancer therapies (Caballero et al., 2011).

Material Science and Engineering

• Fluoro-Functionalized Imines for NLO Applications : Research into halo-functionalized crystalline Schiff base compounds, including derivatives of 3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline, reveals their potential in nonlinear optical (NLO) applications. These findings could influence the development of materials for optical devices and sensors (Ashfaq et al., 2022).

Environmental Applications and Sensing Technologies

• Fluorescent Sensors for Metal Ions : The synthesis and characterization of compounds based on 3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline derivatives have led to the development of fluorescent sensors for metal ions such as aluminum(III), showcasing their utility in environmental monitoring and biological systems (Tian et al., 2015).

Analytical Chemistry

• Fluorogenic Imines for Mannich-type Reactions : The development of fluorogenic imines derived from aniline, including 3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline derivatives, enables the fluorescent detection of Mannich-type reactions of phenols in water. This application is critical in analytical chemistry for visualizing and studying reaction mechanisms (Guo et al., 2008).

Mechanism of Action

The mechanism of action of “3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” is not specified as it is primarily used for research purposes.

Safety and Hazards

“3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” is intended for research use only and is not intended for diagnostic or therapeutic use. It may cause skin irritation, serious eye irritation, and respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

As “3-Fluoro-4-(2-methoxy-4-methylphenoxy)aniline” is a research chemical, its future directions would likely depend on the outcomes of the research it is used in. It could potentially be used in the development of new materials or pharmaceuticals, but more research is needed to determine its potential applications.